Cas no 2387566-86-9 ((2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid
• CAS No: 2387566-86-9
• MF: C₂₀H₂₇N₃O₆
• MW: 405.444885492325
• CID: 5223695
• Update Time: 2025-06-13

(2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-propanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αR)-
• (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid

• Inchi： 1S/C20H27N3O6/c1-19(2,3)28-17(26)22-14(16(24)25)9-12-7-8-13-15(10-12)23(11-21-13)18(27)29-20(4,5)6/h7-8,10-11,14H,9H2,1-6H3,(H,22,26)(H,24,25)/t14-/m1/s1
• InChI Key： AFVIDRWHOICPAE-CQSZACIVSA-N
• SMILES： C(N1C=NC2=CC=C(C[C@H](C(=O)O)NC(=O)OC(C)(C)C)C=C12)(=O)OC(C)(C)C

Additional information on (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid

Comprehensive Overview of (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid (CAS No. 2387566-86-9)

The compound (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid (CAS No. 2387566-86-9) is a sophisticated chiral molecule widely recognized in pharmaceutical research and organic synthesis. Its unique structure, featuring tert-butoxycarbonyl (Boc) protecting groups and a benzimidazole core, makes it a valuable intermediate for drug development, particularly in the design of protease inhibitors and kinase-targeted therapies. Researchers and chemists frequently search for this compound due to its relevance in peptide synthesis, medicinal chemistry, and bioconjugation applications.

In recent years, the demand for Boc-protected amino acids like this compound has surged, driven by advancements in cancer therapeutics and neurodegenerative disease research. The benzimidazole moiety is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs for antiviral and anti-inflammatory treatments. This aligns with trending topics such as drug repurposing and targeted drug delivery, which dominate academic and industrial discussions. The compound’s CAS No. 2387566-86-9 is often queried in databases like PubChem and Reaxys, reflecting its importance in high-impact studies.

From a synthetic perspective, the (2R)-stereochemistry of this molecule is critical for enantioselective reactions, a hot topic in green chemistry and catalysis. The Boc groups enhance solubility and stability, addressing common challenges in solid-phase peptide synthesis (SPPS). These attributes resonate with search trends around sustainable synthesis and reducing racemization, making the compound a focal point for innovation. Furthermore, its applications in biomarker development and proteomics are frequently explored in peer-reviewed journals, underscoring its multidisciplinary utility.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid. Purity and stereochemical integrity are paramount, especially for researchers investigating structure-activity relationships (SAR). This compound’s role in fragment-based drug discovery (FBDD) also aligns with the growing interest in AI-driven drug design, where precise molecular building blocks are indispensable. Notably, its CAS No. 2387566-86-9 is often cross-referenced with studies on kinase inhibitors and GPCR modulators.

In summary, (2R)-2-(tert-butoxycarbonylamino)-3-(3-tert-butoxycarbonylbenzimidazol-5-yl)propanoic acid represents a nexus of cutting-edge research and industrial applications. Its versatility in drug discovery, combined with its relevance to trending scientific inquiries, ensures its continued prominence in chemical and pharmacological landscapes. For those exploring chiral auxiliaries or peptide mimetics, this compound offers a robust platform for innovation and discovery.